Cas no 16854-72-1 (Propanebis(thioic)acid, S1,S3-diphenyl ester)
16854-72-1 structure
Product Name:Propanebis(thioic)acid, S1,S3-diphenyl ester
CAS No:16854-72-1
MF:C15H12O2S2
MW:288.384581565857
CID:830671
PubChem ID:10989848
Update Time:2024-11-05
Propanebis(thioic)acid, S1,S3-diphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanebis(thioic)acid, S1,S3-diphenyl ester
- Propanebis(thioic) acid, S1,S3-diphenyl ester
- DTXSID901297495
- S1,S3-Diphenyl propanebis(thioate)
- SCHEMBL24523122
- S,S'-diphenyl dithiomalonate
- 16854-72-1
-
- Inchi: 1S/C15H12O2S2/c16-14(18-12-7-3-1-4-8-12)11-15(17)19-13-9-5-2-6-10-13/h1-10H,11H2
- InChI Key: ZBRJOIXOZZBJLT-UHFFFAOYSA-N
- SMILES: S(C(CC(=O)SC1C=CC=CC=1)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 288.02787197g/mol
- Monoisotopic Mass: 288.02787197g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 84.7Ų
Propanebis(thioic)acid, S1,S3-diphenyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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